N~1~-methyl-2-[(5-{[2-(methylamino)-2-oxoethyl]sulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• Molecular Formula: C14H17N5O2S2
• Molecular Weight: 351.5 g/mol
• IUPAC Name: N-methyl-2-[[5-[2-(methylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H17N5O2S2/c1-15-11(20)8-22-13-17-18-14(23-9-12(21)16-2)19(13)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,15,20)(H,16,21)
• InChI Key: SORGYXWMVQZLOC-UHFFFAOYSA-N
• SMILES: CNC(=O)CSC1=NN=C(N1C2=CC=CC=C2)SCC(=O)NC

Description

N~1~-methyl-2-[(5-{[2-(methylamino)-2-oxoethyl]sulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, commonly known as MTA, is a chemical compound that has gained significant attention in scientific research. MTA is a thiosemicarbazone derivative that has been synthesized and studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of MTA is not fully understood. However, it has been suggested that MTA may inhibit viral replication by interfering with viral RNA synthesis. It has also been shown to induce cell death in cancer cells by activating the apoptotic pathway.
Biochemical and Physiological Effects:
MTA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme ribonucleotide reductase, which is involved in DNA synthesis. MTA has also been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to cell death.

Advantages and Limitations for Lab Experiments

MTA has several advantages in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity in animal studies. However, MTA has limitations in terms of its solubility and bioavailability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for the study of MTA. It has been suggested that MTA may have potential therapeutic applications in the treatment of viral infections, cancer, and fungal infections. Further studies are needed to elucidate the mechanism of action of MTA and its potential therapeutic applications. Additionally, studies are needed to optimize the synthesis and formulation of MTA for use in vivo.

Synthesis Methods

MTA can be synthesized by reacting N-methyl-thiosemicarbazide with 2-(methylamino)-2-oxoethanethiol and 4-phenyl-3-thiosemicarbazide in the presence of acetic anhydride. The resulting compound is then purified through recrystallization.

Scientific Research Applications

MTA has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to possess antiviral, anticancer, and antifungal properties. MTA has been studied for its ability to inhibit the replication of human immunodeficiency virus (HIV) and hepatitis C virus (HCV). It has also been shown to induce cell death in cancer cells and inhibit the growth of fungi.